Cas no 88597-31-3 (1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-1-phenyl-
• CAS No: 88597-31-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 627492
• PubChem ID: 20269025
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-methyl-3-oxo-1-phenyl-
• 3-methyl-5-oxo-2-phenyl-1H-pyrazole-4-carboxylic acid
• DTXSID90604374
• 88597-31-3
• 5-Methyl-3-oxo-1-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
• SCHEMBL11003374

• Inchi： 1S/C11H10N2O3/c1-7-9(11(15)16)10(14)12-13(7)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,14)(H,15,16)
• InChI Key： HWGSLIGULSUJTI-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C)N(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų